dimethyl 2-{[2-(acetyloxy)benzoyl]amino}terephthalate

Specification

• Molecular Formula: C19H17NO7
• Molecular Weight: 371.3 g/mol
• IUPAC Name: dimethyl 2-[(2-acetyloxybenzoyl)amino]benzene-1,4-dicarboxylate
• Standard InChI: InChI=1S/C19H17NO7/c1-11(21)27-16-7-5-4-6-14(16)17(22)20-15-10-12(18(23)25-2)8-9-13(15)19(24)26-3/h4-10H,1-3H3,(H,20,22)
• Standard InChI Key: GTZCBAZXLUJEDE-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC

Introduction

Dimethyl 2-{[2-(acetyloxy)benzoyl]amino}terephthalate is a complex organic compound with the CAS number 329930-73-6. It is part of a broader class of compounds known as amino terephthalates, which are used in various chemical syntheses and research applications. This compound is specifically noted for its unique structure, which includes an acetyloxy group attached to a benzoyl moiety linked to an amino group on a terephthalate backbone.

Synthesis and Applications

The synthesis of dimethyl 2-{[2-(acetyloxy)benzoyl]amino}terephthalate typically involves the reaction of a benzoyl chloride derivative with an amino terephthalate in the presence of a base. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and material science research.

Applications in Research

• Pharmaceutical Research: It serves as a building block for synthesizing compounds with potential biological activity.

• Material Science: Used in the development of new polymers and materials with specific properties.

Future Directions

• Biological Activity: Investigating its potential as a precursor for bioactive compounds.

• Material Properties: Exploring its use in polymer synthesis and material science applications.